Cas no 22106-33-8 (4-(1H-pyrrol-1-yl)benzoic acid)

• Product Name: 4-(1H-pyrrol-1-yl)benzoic acid
• CAS No: 22106-33-8
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00082569
• CID: 289329
• PubChem ID: 24862887
• Update Time: 2025-09-19

4-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1H-pyrrol-1-yl)-
• 4-(1-Pyrrolo)Benzoic Acid
• 4-(1-Pyrrolyl)benzoic acid
• 4-(1H-Pyrrol-1-yl)benzoic acid
• 4-pyrrol-1-ylbenzoic acid
• SDCCGMLS-0066059.P001
• VU0483996-1
• MFCD00082569
• Oprea1_671922
• DTXSID00371949
• 4-(pyrrole-1-yl) benzoic acid
• F3284-8102
• CS-0073064
• 4-pyrrol-1-yl-benzoic acid
• NLSIIPKSANRIGS-UHFFFAOYSA-N
• J-200060
• Z57352968
• 4-(1H-pyrrol-1yl)benzoic acid
• 4-(1H-Pyrrol-1-yl)benzoic acid, 99%
• EN300-13250
• 1-(4-Carboxyphenyl)pyrrole
• Maybridge1_008067
• PS-4888
• CHEMBL262601
• FT-0616483
• HMS564G15
• InChI=1/C11H9NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h1-8H,(H,13,14
• AKOS000103580
• SB62148
• N-(4-Carboxy)phenylpyrrole
• 22106-33-8
• 4-(1H-PYRROL-1-YL)BENZOICACID
• SCHEMBL217623
• STK204986
• AE-641/02564002
• ALBB-015947
• DB-026111
• Benzoic acid, 4-(1H-pyrrol-1-yl)-
• 4-(1H-pyrrol-1-yl)benzoic acid

• MDL： MFCD00082569
• Inchi： 1S/C11H9NO2/c13-11(14)9-3-5-10(6-4-9)12-7-1-2-8-12/h1-8H,(H,13,14)
• InChI Key： NLSIIPKSANRIGS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 186.055504
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.18
• Melting Point: 286-289 °C (lit.)
• Boiling Point: 355.5°Cat760mmHg
• Flash Point: 168.8°C
• PSA: 42.23000
• LogP: 2.17550
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

4-(1H-pyrrol-1-yl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38